Cas no 1545368-92-0 (2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one)

• Product Name: 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one
• CAS No: 1545368-92-0
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD30487338
• CID: 5151526
• PubChem ID: 83878435
• Update Time: 2025-05-22

2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazino[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-(1-methylethyl)-
• 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

• MDL： MFCD30487338
• Inchi： 1S/C10H15N3O/c1-7(2)8-5-10(14)13-4-3-11-6-9(13)12-8/h5,7,11H,3-4,6H2,1-2H3
• InChI Key： MAWRJSLQMXHTIY-UHFFFAOYSA-N
• SMILES： C12CNCCN1C(=O)C=C(C(C)C)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

Recent Advances in the Study of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 1545368-92-0)

The compound 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 1545368-92-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimido[1,2-a]piperazin-4-one scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable findings in recent literature is the compound's utility in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study highlighted the compound's ability to form key hydrogen bonds with the ATP-binding site of CDK2, leading to enhanced selectivity and reduced off-target effects. These findings suggest that this scaffold could serve as a promising starting point for the development of next-generation anticancer drugs.

In addition to its applications in oncology, recent investigations have explored the antimicrobial potential of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pumps, thereby overcoming common resistance mechanisms.

The synthetic accessibility of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one has also been a focus of recent research. A 2023 paper in Organic Letters described a novel, high-yield synthetic route for this compound using a one-pot multicomponent reaction. This method not only improves the scalability of the synthesis but also allows for the introduction of diverse substituents, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies. Such advancements are expected to accelerate the discovery of new derivatives with optimized pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Pharmacokinetic studies have indicated that certain derivatives of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one exhibit limited oral bioavailability due to poor solubility and rapid metabolism. However, recent efforts in prodrug design and formulation strategies, such as nanoparticle-based delivery systems, have shown potential in addressing these limitations. A 2023 study in Molecular Pharmaceutics demonstrated that liposomal encapsulation of a lead compound derived from this scaffold significantly improved its plasma half-life and tumor accumulation in murine models.

In conclusion, 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one represents a versatile scaffold with significant potential in drug discovery. Recent studies have highlighted its applications in oncology and antimicrobial therapy, while advances in synthetic methodology have facilitated the exploration of its chemical space. Ongoing research efforts are expected to further elucidate its therapeutic potential and address current limitations in drug development. As the field progresses, this compound is likely to play an increasingly important role in the discovery of novel bioactive molecules.